Cas no 1261587-30-7 (2-(Difluoromethoxy)naphthalene-7-methanol)

• Product Name: 2-(Difluoromethoxy)naphthalene-7-methanol
• CAS No: 1261587-30-7
• MF: C₁₂H₁₀F₂O₂
• MW: 224.203410625458
• CID: 4935598
• Update Time: 2025-05-28

2-(Difluoromethoxy)naphthalene-7-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)naphthalene-7-methanol

• Inchi： 1S/C12H10F2O2/c13-12(14)16-11-4-3-9-2-1-8(7-15)5-10(9)6-11/h1-6,12,15H,7H2
• InChI Key： ORRAAOPJWCYTMV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C=CC(CO)=CC=2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 2-(Difluoromethoxy)naphthalene-7-methanol

Recent Advances in the Study of 2-(Difluoromethoxy)naphthalene-7-methanol (CAS: 1261587-30-7)

The compound 2-(Difluoromethoxy)naphthalene-7-methanol (CAS: 1261587-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 2-(Difluoromethoxy)naphthalene-7-methanol, which contribute to its pharmacological properties. The presence of the difluoromethoxy group enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2-(Difluoromethoxy)naphthalene-7-methanol exhibits notable activity against specific molecular targets, including enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with a selectivity profile that suggests potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacokinetics and pharmacodynamics of 2-(Difluoromethoxy)naphthalene-7-methanol have revealed favorable absorption and distribution characteristics. Animal models have shown that the compound achieves therapeutic plasma concentrations within a reasonable timeframe, with a half-life that supports once-daily dosing. These findings are particularly encouraging for the development of novel anti-inflammatory agents.

Despite these promising results, challenges remain in the clinical translation of 2-(Difluoromethoxy)naphthalene-7-methanol. Current research is focused on addressing potential toxicity concerns and optimizing the compound's formulation to enhance its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the preclinical development of this molecule.

In conclusion, 2-(Difluoromethoxy)naphthalene-7-methanol (CAS: 1261587-30-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activity underscore its potential as a therapeutic agent. Ongoing studies will be critical in determining its viability for clinical applications and its role in addressing unmet medical needs.